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Compound of Interest

Compound Name: Endophenazine B

Cat. No.: B1245414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Endophenazine B is a naturally occurring phenazine antibiotic first isolated from the

arthropod-associated endosymbiont Streptomyces anulatus. As a member of the

endophenazine family, it is part of a group of compounds known for their antimicrobial and

herbicidal activities. This technical guide provides a comprehensive overview of the structure

elucidation and detailed spectroscopic data of Endophenazine B, intended to serve as a

valuable resource for researchers in natural product chemistry, microbiology, and drug

discovery.

Chemical Structure
The structure of Endophenazine B was determined through extensive spectroscopic analysis

and has been identified as 5-methyl-9-(3-methylbut-2-en-1-yl)-7-oxo-5,7-dihydrophenazine-1-

carboxylate.

Molecular Formula: C₁₉H₁₈N₂O₃ Monoisotopic Mass: 322.1317 Da

Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for Endophenazine B,

which were crucial for its structure elucidation.
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Table 1: ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
Position

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 8.25 dd 7.2, 1.5

H-3 7.78 dd 8.8, 7.2

H-4 8.45 dd 8.8, 1.5

H-6 6.42 d 2.0

H-8 7.05 d 2.0

H-1' 4.65 d 6.5

H-2' 5.35 t 6.5

H-4' 1.85 s

H-5' 1.80 s

N-CH₃ 3.80 s

Table 2: ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

C-1 134.5

C-2 130.1

C-3 124.8

C-4 132.7

C-4a 141.8

C-5a 128.5

C-6 110.2

C-7 183.1

C-8 138.2

C-9 145.5

C-9a 129.8

C-10a 143.2

C-1' 42.3

C-2' 121.5

C-3' 135.8

C-4' 25.9

C-5' 18.2

N-CH₃ 35.1

COOH 167.0

Table 3: Mass Spectrometry, UV-Vis, and IR Data
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Spectroscopic Method Key Observations

High-Resolution Mass Spectrometry (HRMS)
m/z [M+H]⁺: 323.1396 (Calculated for

C₁₉H₁₉N₂O₃⁺: 323.1390)

UV-Vis Spectroscopy (MeOH) λmax (log ε): 275 (4.6), 380 (3.9), 480 (3.7) nm

Infrared (IR) Spectroscopy (KBr) νmax: 3440, 1720, 1640, 1600, 1580 cm⁻¹

Experimental Protocols
The isolation and structure elucidation of Endophenazine B involved a series of detailed

experimental procedures.

Isolation of Endophenazine B
Fermentation:Streptomyces anulatus was cultured in a suitable liquid medium to promote the

production of secondary metabolites.

Extraction: The culture broth was extracted with an organic solvent, typically ethyl acetate, to

partition the organic compounds.

Chromatography: The crude extract was subjected to multiple rounds of chromatographic

separation. This included:

Silica Gel Column Chromatography: Used for initial fractionation of the extract based on

polarity.

Sephadex LH-20 Column Chromatography: Employed for further purification and

separation of compounds with similar polarities.

Preparative High-Performance Liquid Chromatography (HPLC): The final step to isolate

pure Endophenazine B.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 500 MHz spectrometer

using deuterated chloroform (CDCl₃) as the solvent. 2D NMR experiments (COSY, HSQC,

HMBC) were conducted to establish the connectivity of protons and carbons.
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Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray

ionization (ESI) source to determine the exact mass and molecular formula.

UV-Vis Spectroscopy: The UV-Vis spectrum was recorded in methanol to observe the

electronic transitions within the molecule.

IR Spectroscopy: The infrared spectrum was obtained using a potassium bromide (KBr)

pellet to identify the functional groups present.

Structure Elucidation Workflow
The elucidation of the chemical structure of Endophenazine B followed a logical workflow,

integrating data from various spectroscopic techniques.
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Data Analysis

Structure Determination
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MS Data Analysis
(Molecular Formula)
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(Chromophore & Functional Groups)

Fragment Assembly Proposed Structure Final Structure of
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Caption: Workflow for the structure elucidation of Endophenazine B.

Concluding Remarks
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This technical guide consolidates the key information regarding the structure and spectroscopic

characteristics of Endophenazine B. The detailed data and experimental protocols provided

herein are intended to facilitate further research and development of this and related phenazine

compounds for potential applications in medicine and agriculture.

To cite this document: BenchChem. [Endophenazine B: A Technical Guide to its Structure
and Spectroscopic Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245414#endophenazine-b-structure-elucidation-
and-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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